2-(Bromomethyl)-3H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 2-(bromomethyl)-3H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C7H5BrN2OS/c8-3-5-9-4-1-2-12-6(4)7(11)10-5/h1-2H,3H2,(H,9,10,11)
• InChI Key: PPFBTQZZWNQTCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1N=C(NC2=O)CBr
• Molecular Formula: C7H5BrN2OS
• Molecular Weight: 245.10 g/mol
• CAS RN: 1510628-81-5

Description

2-(Bromomethyl)-3H-thieno[3,2-d]pyrimidin-4-one is a chemical compound that belongs to the class of pyrimidines. Pyrimidines are six-membered heterocyclic compounds containing nitrogen atoms at positions 1 and 3. They are part of naturally occurring substances such as nucleotides, nucleic acids, vitamins, coenzymes, purines, pterins, and uric acids.

Synthesis Analysis

The synthesis of pyrimidine derivatives often involves [3+3], [4+2], or [5+1] heterocyclization reactions and domino reactions. For example, a copper-catalyzed cyclization of ketones with nitriles enables a facile, general, and economical synthesis of diversely functionalized pyrimidines under basic conditions. Another method involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can be analyzed using various spectroscopic techniques such as IR, NMR, and UV–Vis. Quantum and chemical parameters can be calculated and the molecular electrostatic surface potential (MEP) can be studied which predicts the highly electronic sites around the compounds.

Chemical Reactions Analysis

Pyrimidine derivatives undergo various chemical reactions. For instance, the reaction of ketones, aldehydes, or esters with amidines in the presence of TEMPO and an in situ prepared recyclable iron (II)-complex provides various pyrimidine derivatives with broad functional group tolerance.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives can be analyzed using various techniques. For instance, the melting point can be determined. The pKa values can also be determined.

Scientific Research Applications

Anticancer Activity

• . Notably, compounds like 3-ethyl-2-hydrazineyl-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one and 3-ethyl-2-(2-glucozylidenehydrazineyl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one exhibited potent anticancer activity against human cancer cell lines (HepG-2 and MCF-7).

Antiviral Properties

• . Their potential lies in inhibiting viral replication and spread.

Triazole-Ring Pharmacophores

• The triazole ring present in thienopyrimidine derivatives contributes to their pharmacological effects. .

Hydrazone Moieties

• .

CNS Depressant and Analgesic Properties

• . While specific studies on this compound are limited, it falls within this category.

Chemical Synthesis Routes

• Researchers have developed effective synthetic routes for preparing thieno[2,3-d]pyrimidine derivatives, including 2-(Bromomethyl)-3H-thieno[3,2-d]pyrimidin-4-one. .

Mechanism of Action

Target of Action

Similar compounds, such as thienopyrimidine derivatives, have been investigated for their anticancer activity against human cancer cell lines .

Mode of Action

It’s worth noting that thienopyrimidine derivatives have shown potent anticancer activity . The interaction of these compounds with their targets often results in the inhibition of cell proliferation, which could be a potential mode of action for 2-(Bromomethyl)-3H-thieno[3,2-d]pyrimidin-4-one.

Biochemical Pathways

Similar compounds have been shown to inhibit protein kinases , which play a crucial role in cellular signaling processes such as cell growth regulation, differentiation, migration, and metabolism . Therefore, it’s plausible that 2-(Bromomethyl)-3H-thieno[3,2-d]pyrimidin-4-one could affect similar pathways.

Result of Action

Similar compounds have shown potent anticancer activity , suggesting that 2-(Bromomethyl)-3H-thieno[3,2-d]pyrimidin-4-one could potentially have similar effects.

Future Directions

Pyrimidine derivatives have shown diverse biological activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities. This suggests that they have potential for further exploration and development as therapeutic agents. The design of new selective, effective, and safe anticancer agents with pyrimidine scaffold is a promising future direction.